[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C13H18N2O/c1-9-5-10(16-2)3-4-11(9)12-6-13(7-12,8-12)15-14/h3-5,15H,6-8,14H2,1-2H3
• InChI Key: GSFAZGQYUSVMIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C23CC(C2)(C3)NN
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, also known as MPHP-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. The compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. In

Scientific Research Applications

[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has potential applications in scientific research, particularly in the study of the endocannabinoid system and its interaction with synthetic cannabinoids. The compound has been used in studies investigating the effects of synthetic cannabinoids on CB1 and CB2 receptors, as well as their potential therapeutic applications in the treatment of various medical conditions.

Mechanism of Action

[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. When the compound binds to these receptors, it activates a series of biochemical and physiological responses, including changes in neurotransmitter release, gene expression, and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids, including changes in heart rate, blood pressure, body temperature, and respiratory rate. The compound has also been shown to cause changes in the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the advantages of using [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of synthetic cannabinoids on these receptors in a controlled environment. However, one of the limitations of using this compound is its potential for abuse and dependence, which may limit its use in certain types of research.

Future Directions

There are several future directions for research on [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, including investigating its potential therapeutic applications in the treatment of various medical conditions, such as chronic pain, anxiety, and depression. Additionally, further research is needed to determine the long-term effects of synthetic cannabinoids on the endocannabinoid system and overall health. Finally, the development of more selective and potent synthetic cannabinoids may lead to new insights into the function of the endocannabinoid system and its role in human health and disease.

Synthesis Methods

The synthesis of [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves the reaction of 4-methoxy-2-methylphenylacetonitrile with bicyclo[1.1.1]pentan-1-amine, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained through a reaction with hydrazine hydrate. This synthesis method has been described in detail in a research article published in the journal Forensic Science International in 2019.